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Compound of Interest

Compound Name: Dichloromethyl methyl ether

Cat. No.: B046365 Get Quote

For researchers, scientists, and professionals in drug development, the safe handling of

hazardous chemicals is paramount. Dichloromethyl methyl ether, a highly flammable and

toxic compound, necessitates stringent safety measures to mitigate risks of exposure and

ensure a secure laboratory environment. This guide provides essential, immediate safety and

logistical information, including operational and disposal plans, to empower you with the

knowledge to handle this substance responsibly.

Immediate Safety and Personal Protective Equipment
(PPE)
When working with dichloromethyl methyl ether, a comprehensive personal protective

equipment (PPE) strategy is non-negotiable. The primary routes of exposure are inhalation,

skin absorption, and eye contact, all of which can lead to severe health consequences.[1][2][3]

Symptoms of acute exposure can include severe irritation to the eyes, skin, and respiratory

tract, potentially leading to pulmonary edema.[2][4][5] Due to its carcinogenic properties,

exposure should be minimized to the lowest feasible concentration.[6]

Engineering Controls are the first line of defense. All work with dichloromethyl methyl ether
must be conducted in a designated and clearly marked regulated area, equipped with

continuous local exhaust ventilation to ensure air movement is directed away from ordinary

work areas. Operations should be enclosed whenever possible. An emergency shower and

eyewash station must be readily accessible in the immediate work area.[1][2][4]
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Required Personal Protective Equipment:

Respiratory Protection: At any detectable concentration, a full-facepiece, self-contained

breathing apparatus (SCBA) operated in a pressure-demand or other positive-pressure

mode is recommended.[1][2][7] For escape purposes, an air-purifying, full-facepiece

respirator (gas mask) with an appropriate cartridge may be used.[1]

Hand Protection: Chemical protective gloves, such as neoprene or PVC, are required.[8] It is

crucial to select gloves tested to relevant standards (e.g., EN 374 in Europe, US F739) and

to consider the frequency and duration of contact.[8]

Eye and Face Protection: Chemical safety goggles and a full-face shield are mandatory to

prevent eye contact with the liquid or its vapors.[8]

Body Protection: Clean, full-body protective clothing, such as smocks, coveralls, or a long-

sleeved shirt and pants, must be worn. For tasks with a higher risk of splashing, a PVC

apron is also recommended.[8] Trousers should be worn outside of boots to prevent spills

from entering footwear.[8]

Footwear: Non-sparking safety footwear is recommended, especially for large-scale or

continuous use.[8] Shoe covers should also be worn and left in the regulated area upon exit.

Quantitative Exposure Limits and Physical Properties
The following table summarizes key quantitative data for dichloromethyl methyl ether and the

closely related chloromethyl methyl ether, which is often present as an impurity.[9] Adherence

to these exposure limits is critical for personnel safety.
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Parameter Value Reference

OSHA PEL
No PEL listed; Regulated

under 29 CFR 1910.1006
[6]

NIOSH REL Lowest Feasible Concentration

ACGIH TLV
A2 - Suspected Human

Carcinogen
[10]

IDLH Cancer

Flash Point
-4 °F (-20 °C) (for

Chloromethyl methyl ether)
[11]

Boiling Point 176 °F (85 °C) [12]

Vapor Pressure
192 mmHg @ 70°F (21°C) (for

Chloromethyl methyl ether)
[1][2]

Operational Plan for Handling Dichloromethyl
Methyl Ether
This section provides a step-by-step protocol for the safe handling of dichloromethyl methyl
ether, from preparation to disposal.

Pre-Operational Procedures
Risk Assessment: Conduct a thorough risk assessment for the planned experiment,

identifying all potential hazards.

Designated Area: Ensure a regulated and clearly marked area is designated for the handling

of dichloromethyl methyl ether.

Ventilation Check: Verify that the local exhaust ventilation or chemical fume hood is

functioning correctly.

PPE Inspection: Inspect all required PPE for integrity before use.
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Emergency Equipment: Confirm the location and functionality of the nearest emergency

shower, eyewash station, and fire extinguisher.

Spill Kit: Ensure a spill kit with appropriate absorbent materials (e.g., earth, sand, or other

non-combustible material) is readily available.[4]

Handling Procedures
Grounding: All equipment used when handling the substance must be grounded to prevent

static discharge.[4][5][13]

Tool Selection: Use only non-sparking tools.[12]

Container Handling: Keep containers tightly closed when not in use.[12][14] Do not cut, drill,

grind, or weld on or near containers, as they may contain explosive vapors.[8]

Personal Hygiene: Avoid all personal contact, including inhalation.[8] Do not eat, drink, or

smoke in the designated handling area.[12][15]

Monitoring: If possible, utilize air monitoring to ensure that airborne concentrations are kept

low.[14]

Post-Operational Procedures
Decontamination of Work Area: Decontaminate all surfaces and equipment after use.

Surfaces can be treated with an aqueous solution of a basic organic amine, a nonionic

surfactant, and an alkali-metal hydroxide.[9]

PPE Removal: Before exiting the regulated area, remove and leave all protective clothing

and equipment at the point of exit in a designated impervious container for decontamination

or disposal.

Personal Decontamination: Wash hands, forearms, face, and neck upon each exit from the

regulated area. A shower is required after the last exit of the day. Contaminated skin should

be washed immediately with soap and water for at least 15 minutes.[4]

Waste Disposal
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Waste Segregation: All dichloromethyl methyl ether waste, including contaminated gloves,

pipette tips, and paper towels, must be collected in specifically designated and labeled

hazardous waste containers.[14]

Disposal Regulations: All waste must be handled and disposed of in accordance with local,

state, and federal regulations.[8] Consult with your institution's Environmental Health and

Safety (EH&S) department for specific guidelines.[14]

Container Management: Once a waste container is full, it should be securely sealed and

disposed of through the appropriate hazardous waste management channels.[14]

Emergency Procedures
In the event of an emergency, immediate and appropriate action is critical.

Spill Response:

Minor Spill (<1 L): If trained, you may clean up a small spill using the appropriate PPE and

spill kit. Absorb the spill with a non-combustible material and place it in a sealed container

for disposal.[4][14] Eliminate all ignition sources.[5][8]

Major Spill (>1 L): Evacuate the area immediately and alert emergency responders.[8][14]

Isolate the spill area for at least 50 meters (150 feet) in all directions.[5]

Exposure Response:

Inhalation: Move the victim to fresh air immediately.[4] If breathing is difficult or has

stopped, provide artificial respiration and seek immediate medical attention.[14]

Skin Contact: Immediately flush the affected area with large amounts of water for at least

15 minutes while removing all contaminated clothing.[8][14] Seek immediate medical

attention.[14]

Eye Contact: Immediately flush the eyes with lukewarm, gently flowing water for at least

15 minutes, holding the eyelids open. Seek immediate medical attention.[14]

Ingestion: Do NOT induce vomiting. Rinse the mouth with water and seek immediate

medical attention.[14]
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Workflow for Safe Handling of Dichloromethyl
Methyl Ether

Preparation Phase Handling Phase
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Caption: Workflow for the safe handling of dichloromethyl methyl ether.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. restoredcdc.org [restoredcdc.org]

2. CDC - NIOSH Pocket Guide to Chemical Hazards - Chloromethyl methyl ether [cdc.gov]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 8 Tech Support

https://www.benchchem.com/product/b046365?utm_src=pdf-body
https://www.benchchem.com/product/b046365?utm_src=pdf-body
https://www.benchchem.com/product/b046365?utm_src=pdf-body-img
https://www.benchchem.com/product/b046365?utm_src=pdf-body
https://www.benchchem.com/product/b046365?utm_src=pdf-custom-synthesis
https://www.restoredcdc.org/www.cdc.gov/niosh/npg/npgd0129.html
https://www.cdc.gov/niosh/npg/npgd0129.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b046365?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


3. CDC - NIOSH Pocket Guide to Chemical Hazards - bis-Chloromethyl ether [cdc.gov]

4. DICHLORODIMETHYL ETHER, SYMMETRICAL | CAMEO Chemicals | NOAA
[cameochemicals.noaa.gov]

5. METHYL CHLOROMETHYL ETHER | CAMEO Chemicals | NOAA
[cameochemicals.noaa.gov]

6. CHLOROMETHYL METHYL ETHER | Occupational Safety and Health Administration
[osha.gov]

7. restoredcdc.org [restoredcdc.org]

8. datasheets.scbt.com [datasheets.scbt.com]

9. US5414202A - Method for rapid decomposition of methyl chloromethyl and
bis(chloromethyl) ethers - Google Patents [patents.google.com]

10. CHLOROMETHYL METHYL ETHER - ACGIH [acgih.org]

11. Chloromethyl Methyl Ether | C2H5ClO | CID 7864 - PubChem
[pubchem.ncbi.nlm.nih.gov]

12. Dichloromethyl Methyl Ether | 4885-02-3 | TCI AMERICA [tcichemicals.com]

13. fishersci.com [fishersci.com]

14. bu.edu [bu.edu]

15. lobachemie.com [lobachemie.com]

To cite this document: BenchChem. [Safeguarding Your Research: Essential Protocols for
Handling Dichloromethyl Methyl Ether]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b046365#personal-protective-equipment-for-handling-
dichloromethyl-methyl-ether]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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